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Compound of Interest

Compound Name: Akton

Cat. No.: B1233760

For Researchers, Scientists, and Drug Development Professionals

Introduction

Akton (CAS 1757-18-2) is an organophosphate insecticide.[1] Accurate and precise
preparation of standard solutions of Akton is fundamental for a variety of research and
development applications, including analytical method development, quality control of
formulations, and residue analysis in environmental and biological matrices. This document
provides a detailed protocol for the preparation of Akton standard solutions, along with
guidelines for proper storage and quality control.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Akton is presented in Table 1. This
information is essential for the accurate preparation and handling of standard solutions.
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Property Value Source
CAS Number 1757-18-2 [1]
Molecular Formula C12H14Cl303PS [1]
Molecular Weight 375.6 g/mol

Brown liquid (technical
Appearance
product)

Soluble in most organic
Solubility solvents, very low water

solubility.

Experimental Protocols
Materials and Equipment

« Akton analytical standard (neat or certified solution)

o HPLC grade acetonitrile

e HPLC grade methanol

o Class A volumetric flasks (e.g., 10 mL, 25 mL, 50 mL, 100 mL)
o Calibrated analytical balance (readability of at least 0.1 mg)

o Calibrated pipettes and sterile, disposable tips

o Amber glass vials with Teflon-lined caps

e Spatula

e Weighing paper or boat

 Ultrasonic bath

o \ortex mixer
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e High-Performance Liquid Chromatography (HPLC) system with UV detector or Diode Array
Detector (DAD)

e UV-Vis Spectrophotometer

Preparation of a Primary Stock Solution (e.g., 1000
Hg/mL)

This protocol describes the preparation of a 100 mL primary stock solution of Akton at a
concentration of 1000 pg/mL in acetonitrile.

Tare the Balance: Place a clean, dry weighing boat on the analytical balance and tare it.

o Weigh Akton: Accurately weigh approximately 100 mg of the Akton analytical standard onto
the weighing boat. Record the exact weight.

 Dissolution: Carefully transfer the weighed Akton to a 100 mL Class A volumetric flask. Use
a small amount of HPLC grade acetonitrile to rinse the weighing boat and ensure all the
compound is transferred into the flask.

o Add Solvent: Add approximately 70-80 mL of acetonitrile to the volumetric flask.

e Ensure Complete Dissolution: Gently swirl the flask to dissolve the Akton. If necessary,
place the flask in an ultrasonic bath for 5-10 minutes to ensure complete dissolution.

e Bring to Volume: Allow the solution to return to room temperature. Then, carefully add
acetonitrile to the flask until the bottom of the meniscus touches the calibration mark.

o Homogenize: Cap the flask and invert it at least 10-15 times to ensure the solution is
homogeneous.

o Label and Store: Transfer the stock solution to a labeled amber glass vial. The label should
include the name of the compound, concentration, solvent, preparation date, and the name
of the person who prepared it. Store the solution in a refrigerator at 2-8°C.

Preparation of Working Standard Solutions
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Working standard solutions of lower concentrations can be prepared by diluting the primary
stock solution. For example, to prepare a 10 ug/mL working standard:

o Pipette Stock Solution: Using a calibrated pipette, transfer 1 mL of the 1000 pg/mL primary
stock solution into a 100 mL Class A volumetric flask.

e Dilute: Add acetonitrile to the flask to the calibration mark.
e Homogenize: Cap the flask and invert it several times to ensure thorough mixing.

o Label and Store: Transfer to a labeled amber vial and store under the same conditions as the
primary stock solution.

Quality Control of Standard Solutions

The concentration and purity of the prepared standard solutions should be verified using
appropriate analytical techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC with UV detection is a highly specific and sensitive method for the quantification of
Akton. The following is a general method that can be optimized for specific instrumentation.

Parameter Recommended Condition

C18 reversed-phase column (e.g., 250 mm x 4.6

Column
mm, 5 um)
) Isocratic mixture of acetonitrile and water (e.g.,
Mobile Phase
70:30 viv)
Flow Rate 1.0 mL/min
Injection Volume 20 pL
Column Temperature 30°C

) Approximately 220 nm (requires optimization
Detection Wavelength
based on UV spectrum)
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A calibration curve should be generated by injecting a series of known concentrations of Akton

standards. The concentration of the prepared solution can then be determined by comparing its

peak area to the calibration curve.

UV-Vis Spectrophotometry

For a less specific but simpler quality check, UV-Vis spectrophotometry can be used.

Determine Amax: Scan a dilute solution of Akton (e.g., in acetonitrile) across the UV-Vis
range (e.g., 200-400 nm) to determine the wavelength of maximum absorbance (Amax).

Prepare Calibration Curve: Prepare a series of dilutions of the Akton standard and measure
the absorbance of each at the determined Amax.

Plot Calibration Curve: Plot a graph of absorbance versus concentration.

Verify Concentration: Measure the absorbance of the prepared standard solution
(appropriately diluted to fall within the linear range of the calibration curve) and determine its
concentration from the curve.

Storage and Stability

Proper storage is critical to maintain the integrity of Akton standard solutions.

Temperature: Store solutions at 2-8°C. For long-term storage, consider storing at -20°C, but
verify the stability of the compound under these conditions.

Light: Protect solutions from light by using amber glass vials.

Evaporation: Ensure vials are tightly capped to prevent solvent evaporation, which would
alter the concentration.

General Precautions: Store pesticide standards in a well-ventilated area, segregated from
other chemicals to prevent cross-contamination. Always adhere to laboratory safety
protocols when handling organophosphates.

Diagrams
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Quality Control
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1233760?utm_src=pdf-body-img
https://www.benchchem.com/product/b1233760?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Akton
https://www.benchchem.com/product/b1233760#akton-standard-solution-preparation
https://www.benchchem.com/product/b1233760#akton-standard-solution-preparation
https://www.benchchem.com/product/b1233760#akton-standard-solution-preparation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1233760?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

